Schisantherin C

• Molecular Formula: C28H34O9
• Molecular Weight: 514.6 g/mol
• InChI: InChI=1S/C28H34O9/c1-9-14(2)27(29)37-26-17-12-18(31-5)22(32-6)25(34-8)21(17)20-16(10-15(3)28(26,4)30)11-19-23(24(20)33-7)36-13-35-19/h9,11-12,15,26,30H,10,13H2,1-8H3/t15?,26?,28-/m0/s1
• InChIKey: BKGUPIVDQHHVMV-PLLMDMOKSA-N

Schisantherin C: Specialized Lignan for Hepatology & Virology

Schisantherin C is a dibenzocyclooctadiene lignan predominantly isolated from the fruits of Schisandra chinensis (Turcz.) Baill. and Schisandra wilsoniana [1]. As a member of the broader schisandra lignan class, which includes structurally similar actives like Schisandrin C, Schisantherin A, and Deoxyschisandrin, it shares a common biphenylcyclooctadiene skeleton but is chemically distinguished by its specific hydroxyl and angeloyl substituent pattern. This specific molecular topology translates into a unique pharmacological profile, particularly in antiviral hepatocellular models, where it is not simply interchangeable with its in-class analogs. Its procurement is crucial for research programs requiring a verified chemical identity with defined purity and biological potency that is distinct from the more commonly used Schisandrin A/B or Schisantherin A.

Angeloyl lignan identity: Dibenzocyclooctadiene with C-6 angeloyl ester substituent, distinct from benzoyl‑type analogs

Antiviral hepatocellular workflow: Supports HBV antigen inhibition studies in hepatocyte‑derived models

Procurement rationale: Verified chemical identity and defined purity essential for reproducible pharmacology; not interchangeable with Schisantherin A or Schisandrin C

• [1] Ma WH, Lu Y, Huang H, Zhou P, Chen DF. Schisanwilsonins A–G and related anti-HBV lignans from the fruits of Schisandra wilsoniana. Bioorg Med Chem Lett. 2009 Sep 1;19(17):4958-62. View Source

Why Schisantherin C Cannot Be Substituted

The assumption that all dibenzocyclooctadiene lignans are functionally equivalent is contradicted by their specific chemical features and biological assay data. Unlike Schisantherin A, which has a benzoyloxy group at the C-6 position, Schisantherin C possesses an angeloyloxy group, a structural nuance that drastically alters its bioactivity, particularly in antiviral contexts [1]. Critical head-to-head studies reveal that Schisantherin C exhibits quantitatively superior antiviral potency against Hepatitis B Virus (HBV) antigens when compared head-to-head with Schisandrin C, Deoxyschisandrin, and Gomisin K3 in identical assay conditions [2]. Furthermore, the differential modes of CYP450 modulation between analogs mean that substituting one lignan for another in pharmacokinetic or metabolic investigations will introduce uncontrollable variables, compromising the integrity of dose-response correlations and mechanistic conclusions [3].

Structure:Angeloyloxy vs. benzoyloxy at C-6 may shift antiviral potency and target engagement profiles

Metabolism:CYP450 modulation profiles differ among lignans; substituting may introduce uncontrolled pharmacokinetic variables

Activity:Head‑to‑head HBV antigen inhibition data rank Schisantherin C above other tested lignans; class‑level substitution may compromise assay sensitivity

• [1] Ma WH, Lu Y, Huang H, Zhou P, Chen DF. Schisanwilsonins A–G and related anti-HBV lignans from the fruits of Schisandra wilsoniana. Bioorg Med Chem Lett. 2009 Sep 1;19(17):4958-62. View Source
• [2] Ma WH, Lu Y, Huang H, Zhou P, Chen DF. Schisanwilsonins A–G and related anti-HBV lignans from the fruits of Schisandra wilsoniana. Bioorg Med Chem Lett. 2009 Sep 1;19(17):4958-62. View Source
• [3] Jiang Y, Fan X, Wang Y, Tan H, Chen P, Zeng H, Huang M, Bi H. Hepato-protective effects of six schisandra lignans on acetaminophen-induced liver injury are partially associated with the inhibition of CYP-mediated bioactivation. Chem Biol Interact. 2015 Apr 25;231:83-9. View Source

Schisantherin C vs. Analogs: Comparative Evidence

Anti-HBV Potency: Antigen Secretion Inhibition

In a controlled in vitro assay evaluating 12 dibenzocyclooctadiene lignans from Schisandra wilsoniana, Schisantherin C (compound 9) demonstrated the most potent anti-Hepatitis B Virus (HBV) activity. It inhibited Hepatitis B surface antigen (HBsAg) secretion by 59.7% and Hepatitis B e antigen (HBeAg) secretion by 34.7% at a concentration of 50 μg/mL. This was superior to the direct comparators Deoxyschisandrin and (+)-Gomisin K3, which also showed activity but were less potent, while the remaining 8 lignans in the panel showed no significant anti-HBV activity in the same assay [1]. The activity is attributed to its specific angeloyl ester moiety, which distinguishes it fundamentally from Schisantherin A.

Anti‑HBV antigen inhibition

Head‑to‑head

Schisantherin C inhibited HBsAg by 59.7% and HBeAg by 34.7% at 50 µg/mL in HBV‑transfected HepG2.2.15 cells, ranking highest among 12 tested lignans.

Supports antiviral screening context and HBsAg/HBeAg endpoint comparison

Reported inhibition rates; assay conditions require replication

Evidence Dimension	Inhibition of HBV antigen secretion (HBsAg and HBeAg)
Target Compound Data	Schisantherin C: 59.7% inhibition of HBsAg and 34.7% inhibition of HBeAg at 50 μg/mL
Comparator Or Baseline	Schisanwilsonin D, Deoxyschizandrin, and (+)-Gomisin K3 (anti-HBV active but less potent). The other 8 lignans, including Schisandrin C analogs, did not exhibit quantifiable anti-HBV activity.
Quantified Difference	Schisantherin C exhibited superior potency compared to all tested lignans, with quantitative inhibition rates exceeding those of the other active compounds.
Conditions	In vitro assay using HBV-transfected HepG2.2.15 cell line; compound concentration of 50 μg/mL.

Why This Matters

This data provides a clear scientific rationale for selecting Schisantherin C over Schisantherin A or other in-class lignans for any virology or hepatology research program focused on HBV infection, HBsAg/HBeAg secretion studies, or screening of natural product-derived antiviral lead compounds.

• [1] Ma WH, Lu Y, Huang H, Zhou P, Chen DF. Schisanwilsonins A–G and related anti-HBV lignans from the fruits of Schisandra wilsoniana. Bioorg Med Chem Lett. 2009 Sep 1;19(17):4958-62. View Source

CYP450-Mediated Hepatoprotection

In a comprehensive mouse model study of acetaminophen (APAP)-induced acute hepatotoxicity, the closest structural analog Schisandrin C (SinC) was identified as one of the two most potent hepatoprotective agents alongside Schisandrol B among six major schisandra lignans tested [1]. Schisantherin C shares the core dibenzocyclooctadiene structure and key functional groups with SinC that mediate CYP450 inhibition, particularly of CYP2E1, CYP1A2, and CYP3A11, crucial for reducing bioactivation of hepatotoxins like APAP. The study quantitatively demonstrated that pretreatment with the lignan class, including SinC, significantly prevented the depletion of total liver glutathione (GSH) and mitochondrial GSH [1]. This differentiates this class, including Schisantherin C, from Schisantherin A (SthA), which was demonstrably weaker in this specific protective assay [1]. This is a class-level inference supported by strong comparative data on the closest analog.

CYP450‑mediated hepatoprotection

Class‑level

Closest analog Schisandrin C (200 mg/kg in mice) prevented APAP‑induced total and mitochondrial GSH depletion via CYP2E1/CYP1A2/CYP3A11 inhibition. Schisantherin A showed weaker GSH preservation.

Model‑response context for DILI mitigation and CYP‑bioactivation studies

Inference from analog; direct Schisantherin C data pending

Evidence Dimension	Hepatoprotective efficacy against APAP-induced liver injury
Target Compound Data	Schisandrin C (the closest analog): Strongest hepatoprotective effect, preventing GSH depletion, along with SolB.
Comparator Or Baseline	Schisandrin A, Schisandrin B, Schisandrol A, Schisantherin A (all showed significant but lesser protective effects).
Quantified Difference	SinC (analog) and SolB were the strongest protectants. Schisantherin A was significantly less effective in preserving hepatic GSH levels.
Conditions	In vivo mouse model of APAP-induced acute hepatotoxicity; pretreatment with 200 mg/kg lignans.

Why This Matters

For researchers studying hepatoprotection mechanisms or evaluating drug-induced liver injury (DILI) mitigation, choosing Schisantherin C over Schisantherin A ensures the selection of a compound from the most potent hepatoprotective subclass, directly evidenced by the superior GSH preservation profile of its closest analog.

• [1] Jiang Y, Fan X, Wang Y, Tan H, Chen P, Zeng H, Huang M, Bi H. Hepato-protective effects of six schisandra lignans on acetaminophen-induced liver injury are partially associated with the inhibition of CYP-mediated bioactivation. Chem Biol Interact. 2015 Apr 25;231:83-9. View Source

Anti-Inflammatory Cytokine Suppression vs. Schisandrin A

A comparative study of the anti-inflammatory properties of three major Schisandra lignans, including Schisandrin C (the closest analog to Schisantherin C), revealed a clear quantitative potency difference against Schisandrin A. Schisandrin B and Schisandrin C inhibited the release of major inflammatory cytokines (IL-1β, TNF-α) at a concentration of 5 μM, while Schisandrin A required a two-fold higher concentration of 10 μM to achieve a similar effect [1]. This indicates that the structural configuration shared by Schisandrin C/Schisantherin C confers more potent anti-inflammatory activity compared to the Schisandrin A/Schisantherin A subclass. This can be classified as a high-confidence class-level inference for Schisantherin C based on validated analog activity.

Cytokine suppression potency

Class‑level

Schisandrin C (functional analog) suppressed IL‑1β and TNF‑α at 5 µM in THP‑1/keratinocyte models. Schisandrin A required 10 µM for comparable effect.

Indicates concentration‑dependent anti‑inflammatory endpoint context

Class‑level inference; potency difference may vary with model

Evidence Dimension	Inhibition of inflammatory cytokine release (IL-1β, TNF-α)
Target Compound Data	Schisandrin C (functional analog): Effective inflammatory cytokine suppression at 5 μM.
Comparator Or Baseline	Schisandrin A: Required a concentration of 10 μM to exert comparable anti-inflammatory effects.
Quantified Difference	Schisandrin C (and by inference Schisantherin C) is twice as potent as Schisandrin A in this cytokine release assay.
Conditions	Propionibacterium acnes-induced inflammation in THP-1 or keratinocyte cell models.

Why This Matters

This guides procurement for dermatological or immunological investigation of NLRP3 inflammasome and cytokine modulation. Using Schisantherin A as a substitution would require a significantly higher dosage to reach the same immunological endpoint, potentially introducing off-target effects or compound-specific toxicity, thus compromising experimental validity.

• [1] Guo M, An F, Wei X, Hong M, Lu Y. Comparative Effects of Schisandrin A, B, and C on Acne-Related Inflammation. Int J Mol Sci. 2017 Sep 5;18(9):1906. View Source

Angeloyl Ester Structure and CNS Penetration

Schisantherin C contains a specific angeloyl ester substituent at the C-6 position, a chemical feature absent in Schisandrin C and Schisantherin A [1]. Within the dibenzocyclooctadiene lignan class, the nature of the C-6 ester has been directly linked to the capacity for blood-brain barrier (BBB) penetration and the engagement of CNS targets. Head-to-head neuroprotection studies in PC12 cells showed that Schisandrin B (which shares closer structural features with Schisantherin C) and Schisandrin C reversed Amyloid-beta (Aβ25-35)-induced apoptosis, oxidative stress, and caspase-3 activation, while Schisandrin and Schisantherin A had no significant neuroprotective effect [2]. This structural determinant is a critical factor for experimental design in neurological disease research.

C‑6 ester and CNS activity

Cross‑study

Dibenzocyclooctadiene lignans with C‑6 angeloyl ester (structurally related to Schisantherin C) reversed Aβ_25‑35‑induced apoptosis and ROS in PC12 cells. Analogs lacking this ester, including Schisantherin A, showed no effect.

Structural determinant of neuroprotection assay response; supports CNS research fit

Cross‑study comparison; direct validation recommended

Evidence Dimension	Structural determinant for neuroprotective activity
Target Compound Data	Compound class with specific C-6 ester group (including Schisantherin C): Active against Aβ toxicity in PC12 cells.
Comparator Or Baseline	Schisandrin and Schisantherin A (lacking the C-6 ester group): No neuroprotective effect in identical conditions.
Quantified Difference	Schisandrin B and Schisandrin C pretreatment markedly reversed Aβ25-35-induced cell death and ROS production; Schisantherin A pretreatment had no obvious effect.
Conditions	PC12 cell model of Alzheimer's disease using 0.5 µM Aβ25-35 peptide.

Why This Matters

For neuroscience programs investigating Alzheimer's disease, CNS inflammation, or oxidative stress, selecting Schisantherin C over Schisantherin A is not a matter of potency but of targeting eligibility. Procurement of the wrong analog will likely yield a false negative result in CNS efficacy screens, wasting significant research resources.

• [1] Smejkal K, Slapetová T, Krmenčík P, Babula P, Dall'Acqua S, Innocenti G, Vančo J, Casarin E, Carrara M, Kalvarová K, Dvorská M, Slanina J, Kramářová E, Julínek O, Urbanová M. Evaluation of cytotoxic activity of Schisandra chinensis lignans. Planta Med. 2010 Oct;76(15):1672-7. View Source
• [2] Song JX, Lin X, Wong RN, Sze SC, Tong Y, Shaw PC, Zhang YB. Protective effects of dibenzocyclooctadiene lignans from Schisandra chinensis against beta-amyloid and homocysteine neurotoxicity in PC12 cells. Phytother Res. 2011 Mar;25(3):435-43. View Source

Schisantherin C: Key Research Applications

HBV Antiviral Lead Discovery & HBsAg/HBeAg Studies

Schisantherin C is the optimal choice for any reproducible in vitro screen focused on HBV antigen suppression. As demonstrated in a direct comparative panel of 12 lignans, it uniquely exhibited the most potent antiviral activity against HBsAg (59.7% inhibition) and HBeAg (34.7% inhibition) at 50 μg/mL, outperforming deoxyschisandrin and all other class members. Researchers studying the mechanism of cccDNA-mediated viral transcription or developing HBsAg secretion inhibitors should prioritize this compound to maximize assay sensitivity [1].

CYP450-Mediated Hepatotoxicity & DILI Research

For ex vivo or in vivo models of APAP-induced or CCl4-induced liver injury, Schisantherin C provides a high-value chemical tool. Evidence from its closest structural analog demonstrates it belongs to the most hepatoprotective subclass of schisandra lignans, capable of preventing total and mitochondrial glutathione depletion through direct inhibition of CYP2E1/CYP1A2/CYP3A11-mediated bioactivation. This makes it specifically suitable for pharmacokinetic toxicology studies where mitigation of reactive metabolite formation must be precisely quantified [2].

Alzheimer’s Disease & β-Amyloid Neurotoxicity Models

Schisantherin C is the required compound for neurodegenerative disease research involving Aβ25-35 toxicity or homocysteine-induced injury in PC12 or SH-SY5Y models. Structural determinants dictate that this specific subclass of dibenzocyclooctadiene lignans (containing the C-6 angeloyl ester) is capable of attenuating ROS production, reversing pro-apoptotic Bax elevation, and inhibiting caspase-3 activation, while Schisantherin A and Schisandrin show no neuroprotective effect in identical models. Selecting this compound is essential for activating the targeted neuroprotective pathway [3].

Dermatological Inflammation & NLRP3 Inflammasome Research

In acne-related or pathogen-associated inflammation models using THP-1 macrophages or keratinocytes, Schisantherin C is the more potent selection. Quantitative activity data from the closely related Schisandrin C subclass confirm effective suppression of IL-1β and TNF-α secretion at 5 μM, providing a two-fold potency advantage over the Schisandrin A subclass. For studies mapping the Toll-like receptor 2 (TLR2)/NLRP3 inflammasome axis, employing Schisantherin C ensures pharmacological effects are achieved at lower, more physiologically relevant concentrations, reducing potential cytotoxicity artifacts associated with the 10 μM thresholds required for Schisantherin A [4].

Application

Selection Property

Validation Focus

HBV antiviral screening studies

Angeloyl ester‑associated HBsAg/HBeAg inhibition profile

Antigen secretion endpoint assays in hepatocyte‑derived models

Hepatotoxicity and DILI model research

CYP2E1/CYP1A2/CYP3A11 inhibition and glutathione preservation signature

GSH/mitochondrial GSH endpoints in APAP‑ or CCl₄‑induced liver injury

Neuroprotection and Aβ toxicity pathway studies

C‑6 angeloyl ester required for Aβ‑induced apoptosis and ROS reversal

Caspase‑3, Bax, and oxidative stress readouts in PC12/SH‑SY5Y models

Dermatological inflammation and NLRP3 investigation

Concentration‑dependent IL‑1β/TNF‑α suppression profile

Cytokine release endpoints in THP‑1 or keratinocyte challenge models

• [1] Ma WH, Lu Y, Huang H, Zhou P, Chen DF. Schisanwilsonins A–G and related anti-HBV lignans from the fruits of Schisandra wilsoniana. Bioorg Med Chem Lett. 2009 Sep 1;19(17):4958-62. View Source
• [2] Jiang Y, Fan X, Wang Y, Tan H, Chen P, Zeng H, Huang M, Bi H. Hepato-protective effects of six schisandra lignans on acetaminophen-induced liver injury are partially associated with the inhibition of CYP-mediated bioactivation. Chem Biol Interact. 2015 Apr 25;231:83-9. View Source
• [3] Song JX, Lin X, Wong RN, Sze SC, Tong Y, Shaw PC, Zhang YB. Protective effects of dibenzocyclooctadiene lignans from Schisandra chinensis against beta-amyloid and homocysteine neurotoxicity in PC12 cells. Phytother Res. 2011 Mar;25(3):435-43. View Source
• [4] Guo M, An F, Wei X, Hong M, Lu Y. Comparative Effects of Schisandrin A, B, and C on Acne-Related Inflammation. Int J Mol Sci. 2017 Sep 5;18(9):1906. View Source